Cas no 301546-13-4 (Phosphonic acid, [(S)-(4-bromophenyl)hydroxymethyl]-, dimethyl ester)

• Product Name: Phosphonic acid, [(S)-(4-bromophenyl)hydroxymethyl]-, dimethyl ester
• CAS No: 301546-13-4
• MF: C₉H₁₂BrO₄P
• MW: 295.06694316864
• CID: 1441684
• Update Time: 2024-08-15

Phosphonic acid, [(S)-(4-bromophenyl)hydroxymethyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(S)-(4-bromophenyl)hydroxymethyl]-, dimethyl ester
• Phosphonic acid, [(S)-(4-bromophenyl)hydroxymethyl]-, dimethyl ester (9CI)

• Inchi： 1S/C9H12BrO4P/c1-13-15(12,14-2)9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,1-2H3/t9-/m0/s1
• InChI Key： QNXAUZFUUIVYHH-VIFPVBQESA-N
• SMILES： [C@H](P(=O)(OC)OC)(C1=CC=C(Br)C=C1)O

Computed Properties

• Exact Mass: 293.96566

Experimental Properties

• Density: 1.552±0.06 g/cm3(Predicted)
• Boiling Point: 399.4±37.0 °C(Predicted)
• PSA: 55.76
• pka: 11.72±0.20(Predicted)